Cas no 1823231-42-0 (4-bromo-1-(1,1-difluoroethyl)-2-fluoro-benzene)

• Product Name: 4-bromo-1-(1,1-difluoroethyl)-2-fluoro-benzene
• CAS No: 1823231-42-0
• MF: C₈H₆BrF₃
• MW: 239.032452106476
• CID: 5074046
• PubChem ID: 124111525
• Update Time: 2026-03-01

4-bromo-1-(1,1-difluoroethyl)-2-fluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-4-(1,1-DIFLUOROETHYL)-3-FLUOROBENZENE
• 4-bromo-1-(1,1-difluoroethyl)-2-fluoro-benzene

• Inchi： 1S/C8H6BrF3/c1-8(11,12)6-3-2-5(9)4-7(6)10/h2-4H,1H3
• InChI Key： SLOSFLNCZNVKSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Additional information on 4-bromo-1-(1,1-difluoroethyl)-2-fluoro-benzene

4-Bromo-1-(1,1-difluoroethyl)-2-fluorobenzene (CAS No. 1823231-42-0): A Versatile Fluorinated Aromatic Compound

4-Bromo-1-(1,1-difluoroethyl)-2-fluorobenzene (CAS No. 1823231-42-0) is an emerging fluorinated aromatic compound that has gained significant attention in pharmaceutical and materials science research. This brominated and fluorinated benzene derivative exhibits unique electronic properties due to its strategic halogen substitutions, making it particularly valuable for advanced applications.

The molecular structure of 4-bromo-1-(1,1-difluoroethyl)-2-fluorobenzene features three distinct functional groups: a bromine atom at the 4-position, a fluorine atom at the 2-position, and a 1,1-difluoroethyl group at the 1-position. This combination creates an electron-deficient aromatic system that is increasingly sought after in modern drug discovery and material design.

Recent studies highlight the growing importance of fluorinated aromatic compounds in addressing current challenges in medicinal chemistry. The 4-bromo-2-fluoro substitution pattern in particular has shown promise in developing novel kinase inhibitors and PET imaging agents, responding to the pharmaceutical industry's need for more targeted therapies.

In materials science, difluoroethyl-substituted benzenes like this compound are being explored for their potential in organic electronics. The electron-withdrawing nature of both the fluorine atoms and bromine substituent makes this molecule an interesting candidate for organic semiconductor applications, aligning with the global push toward more efficient energy materials.

The synthesis of 4-bromo-1-(1,1-difluoroethyl)-2-fluorobenzene typically involves multi-step halogenation and fluorination procedures. Recent advances in catalytic fluorination methods have improved the efficiency of producing such compounds, addressing common search queries about fluorination techniques and halogen exchange reactions in aromatic systems.

From a commercial perspective, the demand for specialty fluorinated compounds like CAS 1823231-42-0 has been steadily increasing. Market analysis shows particular growth in applications related to pharmaceutical intermediates and electronic materials, reflecting broader industry trends toward functionalized aromatic building blocks.

Researchers investigating structure-activity relationships often search for compounds with specific halogen patterns. The bromo-fluoro combination in this molecule offers valuable insights into how such substitutions affect molecular properties, making it a subject of numerous QSAR studies and computational chemistry investigations.

Handling and storage of 4-bromo-1-(1,1-difluoroethyl)-2-fluorobenzene require standard precautions for halogenated aromatic compounds. Proper procedures should be followed to maintain compound integrity, especially considering the sensitivity of the difluoroethyl group to certain environmental conditions.

The future applications of CAS 1823231-42-0 appear promising, particularly in areas responding to current scientific challenges. Its potential use in developing new therapeutic agents and advanced materials positions it as a compound of significant interest in both academic and industrial research settings.

Analytical characterization of 4-bromo-1-(1,1-difluoroethyl)-2-fluorobenzene typically involves a combination of NMR spectroscopy, mass spectrometry, and chromatographic techniques. These methods are crucial for quality control and verification of synthetic products, addressing common questions about compound characterization in chemical research.

As research into fluorinated building blocks continues to expand, compounds like 4-bromo-1-(1,1-difluoroethyl)-2-fluorobenzene are likely to play increasingly important roles. Their unique combination of properties makes them valuable tools for addressing current challenges in multiple scientific disciplines.